Cas no 1805241-57-9 (4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol)
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol
-
- Inchi: 1S/C7H6BrF2NO2/c8-5-3(2-12)6(7(9)10)11-1-4(5)13/h1,7,12-13H,2H2
- InChI Key: GPSOKWZGRINDGK-UHFFFAOYSA-N
- SMILES: BrC1C(=CN=C(C(F)F)C=1CO)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 1
- Topological Polar Surface Area: 53.4
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007199-500mg |
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol |
1805241-57-9 | 97% | 500mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A024007199-1g |
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol |
1805241-57-9 | 97% | 1g |
$1,814.40 | 2022-04-01 |
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1805241-57-9): A Comprehensive Overview
4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol, identified by the CAS registry number 1805241-57-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a pyridine ring with multiple substituents, including a bromine atom, a difluoromethyl group, and hydroxyl and methoxy functionalities. These structural features contribute to its diverse chemical properties and potential applications in drug discovery and material science.
The synthesis of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol involves a series of multi-step reactions, often employing advanced catalytic techniques and precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis have enabled researchers to explore enantioselective pathways for constructing this compound, which is crucial for its potential use in chiral drug development.
One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol exhibits significant antioxidant properties, making it a promising candidate for applications in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary pharmacological studies indicate that this compound may possess anti-inflammatory and antitumor activities, which are currently under investigation in preclinical models.
The structural versatility of CAS No. 1805241-57-9 allows for extensive chemical modifications, enabling researchers to explore its potential as a scaffold for drug design. For instance, the bromine substituent can be readily replaced with other halogens or functional groups to tailor the compound's physicochemical properties and enhance its bioavailability or target specificity.
In terms of environmental impact, the synthesis and application of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol are being evaluated for their sustainability metrics. Green chemistry principles are increasingly being integrated into its production processes to minimize waste generation and reduce energy consumption.
In conclusion, 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol (CAS No. 1805241-57-9) represents a valuable addition to the arsenal of compounds available for exploring novel therapeutic strategies and materials science innovations. Its unique structure, coupled with emerging research findings on its biological activities and synthetic pathways, positions it as a key molecule in contemporary chemical research.
1805241-57-9 (4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)